Cas no 2763908-29-6 (7-{(benzyloxy)carbonylamino}bicyclo4.1.0heptane-7-carboxylic acid)

• Product Name: 7-{(benzyloxy)carbonylamino}bicyclo4.1.0heptane-7-carboxylic acid
• CAS No: 2763908-29-6
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5559829
• PubChem ID: 165996772
• Update Time: 2025-10-29

7-{(benzyloxy)carbonylamino}bicyclo4.1.0heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763908-29-6
• 7-{[(benzyloxy)carbonyl]amino}bicyclo[4.1.0]heptane-7-carboxylic acid
• EN300-34530067
• 7-{(benzyloxy)carbonylamino}bicyclo4.1.0heptane-7-carboxylic acid

• Inchi： 1S/C16H19NO4/c18-14(19)16(12-8-4-5-9-13(12)16)17-15(20)21-10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10H2,(H,17,20)(H,18,19)
• InChI Key： QYGOLHHMIYPCFE-UHFFFAOYSA-N
• SMILES： OC(C1(C2CCCCC21)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 7-{(benzyloxy)carbonylamino}bicyclo4.1.0heptane-7-carboxylic acid

Professional Introduction to Compound with CAS No. 2763908-29-6 and Product Name: 7-{(benzyloxy)carbonylamino}bicyclo4.1.0heptane-7-carboxylic acid

The compound with the CAS number 2763908-29-6 and the product name 7-{(benzyloxy)carbonylamino}bicyclo4.1.0heptane-7-carboxylic acid represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound, characterized by its intricate bicyclic structure and functional groups, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of this compound consists of a bicyclo4.1.0heptane core, which is a fused bicyclic system comprising three carbon atoms in a cyclohexane ring and an additional carbon atom forming a bridge between two positions on the ring. This unique structural motif imparts specific steric and electronic properties that make it an attractive scaffold for designing novel bioactive molecules.

One of the most striking features of this compound is the presence of a (benzyloxy)carbonylamino group at the 7-position of the bicyclic system. This functional group is well-known for its role in protecting amino groups in peptide synthesis and has been widely utilized in the development of peptide mimetics and other peptidomimetic drugs. The benzyloxy carbonyl (Boc) moiety provides stability to the amine group under various reaction conditions, making it an invaluable tool for medicinal chemists.

The carboxylic acid moiety at the 7-position further enhances the versatility of this compound, allowing for further derivatization through esterification, amidation, or other carboxylate-based reactions. This flexibility is particularly useful in drug discovery pipelines, where diversification of molecular structures is often required to optimize pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in leveraging natural product-inspired scaffolds for drug discovery due to their proven biological activity and structural complexity. The bicyclo4.1.0heptane core is a common motif found in several bioactive natural products, including some alkaloids and terpenes, which have demonstrated significant therapeutic potential. By synthesizing and modifying compounds based on this scaffold, researchers aim to harness these natural product-like properties for new drug candidates.

The synthesis of 7-{(benzyloxy)carbonylamino}bicyclo4.1.0heptane-7-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include cyclization reactions to form the bicyclic core, followed by functional group manipulations such as nucleophilic substitution or protection-deprotection strategies to introduce the desired substituents.

One of the most recent advancements in the field has been the application of computational methods to predict and optimize the biological activity of such compounds. Molecular modeling techniques, including docking studies and virtual screening, have been instrumental in identifying promising candidates for further experimental validation. These computational approaches can significantly reduce the time and cost associated with hit identification and lead optimization.

Furthermore, there is an increasing focus on green chemistry principles in synthetic organic chemistry, particularly in pharmaceutical research. The development of sustainable synthetic routes that minimize waste generation and hazardous reagent use is crucial for ensuring environmental compatibility while maintaining high chemical efficiency. Innovations such as flow chemistry and biocatalysis are being explored as alternative methodologies for constructing complex molecular architectures like 7-{(benzyloxy)carbonylamino}bicyclo4.1.0heptane-7-carboxylic acid.

The potential applications of this compound extend beyond its role as a building block for more complex molecules. Preliminary biological evaluations have suggested that derivatives of this scaffold may exhibit interesting pharmacological properties, including anti-inflammatory, analgesic, or even anticancer activities. These findings are particularly exciting given the structural similarity to known bioactive natural products.

In conclusion, 7-{(benzyloxy)carbonylamino}bicyclo4.1.0heptane-7-carboxylic acid (CAS No. 2763908-29-6) represents a promising candidate for further exploration in medicinal chemistry research. Its unique structural features, combined with its synthetic accessibility and potential biological activity, make it a valuable asset in the quest for novel therapeutic agents.